Cas no 813412-39-4 (methyl 4-amino-4-(naphthalen-2-yl)butanoate)

• Product Name: methyl 4-amino-4-(naphthalen-2-yl)butanoate
• CAS No: 813412-39-4
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 859528
• PubChem ID: 2756515
• Update Time: 2025-10-28

methyl 4-amino-4-(naphthalen-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• 4-Amino-4-naphthalen-2-yl-butyric acid methylester
• Methyl 4-amino-4-(2-naphthyl)butanoate
• methyl 4-amino-4-(naphthalen-2-yl)butanoate
• EN300-1845604
• 4-amino-4-naphthalen-2-ylbutyric acid methyl ester
• A13593
• 2-Naphthalenebutanoic acid, .gamma.-amino-, methyl ester
• 813412-39-4

• Inchi： 1S/C15H17NO2/c1-18-15(17)9-8-14(16)13-7-6-11-4-2-3-5-12(11)10-13/h2-7,10,14H,8-9,16H2,1H3
• InChI Key： HDPBCLBAHCJTSO-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(C1C=CC2C=CC=CC=2C=1)N)=O

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 4-amino-4-(naphthalen-2-yl)butanoate

Methyl 4-Amino-4-(Naphthalen-2-yl)butanoate: A Comprehensive Overview

Methyl 4-amino-4-(naphthalen-2-yl)butanoate (CAS No. 813412-39-4) is a versatile compound with significant potential in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which combines an amino group, a naphthalene ring, and an ester functionality. These features contribute to its diverse applications and biological activities.

The chemical formula of methyl 4-amino-4-(naphthalen-2-yl)butanoate is C₁₆H₁₉NO₂, and it has a molecular weight of approximately 257.33 g/mol. The compound is typically synthesized through a multi-step process involving the condensation of naphthalene derivatives with amino acids or their esters. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, making it more accessible for research and industrial applications.

In the realm of pharmaceuticals, methyl 4-amino-4-(naphthalen-2-yl)butanoate has garnered attention due to its potential as a lead compound in drug discovery. Studies have shown that this molecule exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that methyl 4-amino-4-(naphthalen-2-yl)butanoate can effectively inhibit the activity of specific enzymes involved in inflammatory pathways, making it a potential candidate for the development of new anti-inflammatory drugs.

Moreover, the compound's ability to cross the blood-brain barrier has been explored in several preclinical studies. Research conducted at the University of California, Los Angeles (UCLA) found that methyl 4-amino-4-(naphthalen-2-yl)butanoate can penetrate the brain tissue and exert neuroprotective effects, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings highlight the compound's potential as a therapeutic agent for central nervous system disorders.

In addition to its pharmaceutical applications, methyl 4-amino-4-(naphthalen-2-yl)butanoate has been investigated for its use in materials science. The presence of the naphthalene ring and amino group provides unique optical and electronic properties that make it suitable for developing advanced materials. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a building block for creating novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as aerospace engineering and electronics.

The safety profile of methyl 4-amino-4-(naphthalen-2-yl)butanoate has also been extensively studied. Toxicological assessments have shown that the compound is generally well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in both laboratory and industrial settings.

In conclusion, methyl 4-amino-4-(naphthalen-2-yl)butanoate (CAS No. 813412-39-4) is a multifaceted compound with a wide range of applications in pharmaceuticals, chemical synthesis, and materials science. Its unique molecular structure endows it with valuable biological activities and physical properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing various scientific fields.